N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(3-methoxy-N-methylsulfonylanilino)-N-methylacetamide
• InChI: InChI=1S/C11H16N2O4S/c1-12-11(14)8-13(18(3,15)16)9-5-4-6-10(7-9)17-2/h4-7H,8H2,1-3H3,(H,12,14)
• InChI Key: RWTLBEOLNUXMOL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN(C1=CC(=CC=C1)OC)S(=O)(=O)C
• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol

Description

N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide, also known as MMG or MMG-11, is a compound that has been widely used in scientific research due to its potential therapeutic applications. MMG is a small molecule that belongs to the class of glycine transporter 1 (GlyT1) inhibitors.

Mechanism of Action

N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide works by inhibiting the activity of GlyT1, which is responsible for the reuptake of glycine in the brain. Glycine is an important neurotransmitter that plays a critical role in the regulation of NMDA receptors, which are involved in learning and memory. By inhibiting GlyT1, N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide increases the availability of glycine in the brain, which enhances the activity of NMDA receptors.
Biochemical and Physiological Effects
N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide has been shown to have a number of biochemical and physiological effects. In animal models, N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide has been shown to increase the levels of glycine in the brain, enhance the activity of NMDA receptors, and improve cognitive function. N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide has also been shown to reduce the levels of glutamate, which is an excitatory neurotransmitter that is involved in a number of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide in lab experiments is its specificity for GlyT1. N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide has been shown to have minimal activity against other transporters and receptors, which makes it a useful tool for studying the role of GlyT1 in various neurological disorders. However, one of the limitations of using N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide. One area of interest is in the development of more potent and selective GlyT1 inhibitors. Another area of interest is in the use of N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide in combination with other drugs for the treatment of neurological disorders. Additionally, there is a need for further research on the long-term effects of N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide, as well as its potential side effects. Overall, N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide has the potential to be a valuable tool for the treatment of a variety of neurological disorders, and further research is needed to fully understand its therapeutic potential.

Scientific Research Applications

N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications. One of the major areas of research is in the treatment of schizophrenia. N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide has been shown to improve cognitive function and reduce negative symptoms in animal models of schizophrenia. N~2~-(3-methoxyphenyl)-N~1~-methyl-N~2~-(methylsulfonyl)glycinamide has also been studied for its potential use in the treatment of Alzheimer's disease, depression, and anxiety.